Cas no 1219982-90-7 (2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride)
2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(2-Bromo-4-chlorophenoxy)ethyl]piperidine hydrochloride
- 2-(2-(2-Bromo-4-chlorophenoxy)ethyl)piperidine hydrochloride
- 2-(2-(2-Bromo-4-chlorophenoxy)ethyl)piperidinehydrochloride
- 2-[2-(2-bromo-4-chlorophenoxy)ethyl]piperidine;hydrochloride
- AKOS015843743
- 2-[2-(2-Bromo-4-chlorophenoxy)ethyl]piperidinehydrochloride
- 1219982-90-7
- 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride
-
- MDL: MFCD13560496
- Inchi: 1S/C13H17BrClNO.ClH/c14-12-9-10(15)4-5-13(12)17-8-6-11-3-1-2-7-16-11;/h4-5,9,11,16H,1-3,6-8H2;1H
- InChI Key: MVTFWCLNGFNXDM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1OCCC1CCCCN1)Cl.Cl
Computed Properties
- Exact Mass: 352.99488g/mol
- Monoisotopic Mass: 352.99488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B036740-125mg |
2-[2-(2-Bromo-4-chlorophenoxy)ethyl]piperidinehydrochloride |
1219982-90-7 | 125mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B036740-250mg |
2-[2-(2-Bromo-4-chlorophenoxy)ethyl]piperidinehydrochloride |
1219982-90-7 | 250mg |
$ 375.00 | 2022-06-07 | ||
| Chemenu | CM370930-1g |
2-(2-(2-Bromo-4-chlorophenoxy)ethyl)piperidine hydrochloride |
1219982-90-7 | 95%+ | 1g |
$185 | 2022-09-03 | |
| Chemenu | CM370930-5g |
2-(2-(2-Bromo-4-chlorophenoxy)ethyl)piperidine hydrochloride |
1219982-90-7 | 95%+ | 5g |
$554 | 2022-09-03 |
2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride
Research Brief on 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219982-90-7)
2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219982-90-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a bioactive molecule, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.
The compound belongs to a class of piperidine derivatives, which are known for their diverse pharmacological activities. The presence of bromo and chloro substituents on the phenoxy moiety enhances its binding affinity to specific biological targets. Recent synthetic approaches have optimized the yield and purity of 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride, making it more accessible for preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties.
Pharmacological evaluations have revealed that 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride exhibits potent activity against certain neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This suggests potential applications in treating neuropsychiatric conditions such as schizophrenia and depression. Additionally, preliminary in vitro studies indicate antimicrobial activity against resistant bacterial strains, positioning it as a candidate for further investigation in antibiotic development.
Recent in vivo studies have demonstrated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable bioavailability and moderate half-life, which are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and metabolic stability require further optimization through structure-activity relationship (SAR) studies.
In conclusion, 2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219982-90-7) represents a promising scaffold for drug development, with applications spanning CNS disorders and infectious diseases. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for clinical translation. Future studies should focus on toxicological assessments and formulation development to advance this compound toward preclinical trials.
1219982-90-7 (2-2-(2-Bromo-4-chlorophenoxy)ethylpiperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)